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Compound of Interest

Compound Name: Argon-39

Cat. No.: B1261546 Get Quote

This technical support center provides troubleshooting guides and frequently asked questions

(FAQs) for researchers, scientists, and drug development professionals engaged in Argon-39
(³⁹Ar) analysis.

Frequently Asked Questions (FAQs)
Q1: What is Argon-39 and why is it used for dating?

Argon-39 is a radioactive isotope of argon with a half-life of 269 years.[1] It is a valuable tracer

for dating environmental samples, such as groundwater, ocean water, and glacial ice, in the

age range of 50 to 1,800 years.[2][3] This bridges a critical gap between the age ranges

covered by other common tracers like tritium (³H) and Carbon-14 (¹⁴C).[4]

Q2: What are the primary calibration standards for ³⁹Ar analysis?

The two primary calibration standards for ³⁹Ar analysis are:

Modern Argon Standard: This is typically atmospheric argon, which is considered to have a

³⁹Ar concentration of 100 percent Modern Argon (pMAr).[3]

³⁹Ar-Free ("Dead") Argon Standard: This is argon extracted from deep underground sources

that have been shielded from cosmic rays, resulting in a significantly depleted ³⁹Ar

concentration.[5][6] This standard is crucial for determining the background of the

measurement system.

Q3: Where can ³⁹Ar-free argon be sourced?
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A common source of ³⁹Ar-free argon is from underground gas wells, such as CO₂ wells.[3][7]

The argon from these sources has been isolated from the atmosphere long enough for the

cosmogenic ³⁹Ar to have decayed.[6] The DarkSide collaboration, for instance, has

demonstrated a suppression of ³⁹Ar activity by a factor of approximately 1,400 in argon sourced

from underground wells compared to atmospheric argon.[5]

Q4: What is the specific activity of ³⁹Ar in the modern atmosphere?

The specific activity of ³⁹Ar in atmospheric argon has been measured by several experiments.

A recent measurement using the DEAP-3600 detector reported a specific activity of (0.964 ±

0.001 (stat) ± 0.024 (sys)) Bq/kg of atmospheric argon.[8][9] Other studies have reported

values around 1 Bq/kg.[7][10]

Troubleshooting Guides
Issue 1: High background counts in my ³⁹Ar-free standard.

Possible Cause 1: Contamination during sampling or processing.

Troubleshooting: Review your gas handling procedures. Ensure all tubing and containers

are properly cleaned and purged to avoid contamination with atmospheric argon.

Atmospheric contamination during the gas separation process should be less than 1%.[3]

Possible Cause 2: Incomplete removal of ³⁹Ar from the source.

Troubleshooting: Verify the source of your ³⁹Ar-free argon. Not all underground sources

have the same level of ³⁹Ar depletion. It is essential to characterize the ³⁹Ar content of a

new source before using it as a standard.

Possible Cause 3: Detector instability or electronic noise.

Troubleshooting: Check the performance of your counting system. Run diagnostic tests on

your detector and electronics to rule out any sources of spurious counts. In some cases,

high count rates have been initially mistaken for detector malfunction when in fact they

were due to unexpectedly high ³⁹Ar levels in a sample.[11]

Issue 2: My sample ³⁹Ar/Ar ratio is higher than expected.
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Possible Cause 1: Anthropogenic ³⁹Ar contribution.

Troubleshooting: Be aware of the sample's origin and history. While the anthropogenic

contribution to atmospheric ³⁹Ar is generally low (estimated to be less than 15%), localized

contamination from nuclear activities could be a factor.[12]

Possible Cause 2: In-situ production of ³⁹Ar.

Troubleshooting: In subsurface environments, ³⁹Ar can be produced through neutron

capture by ³⁹K or alpha emission by calcium.[4][6] Consider the geology of your sampling

site and whether in-situ production is a likely contributor to the ³⁹Ar signal.

Possible Cause 3: Cross-contamination between samples.

Troubleshooting: Implement rigorous cleaning and flushing procedures for your sample

processing line and detector between samples. It has been shown that implanted ³⁹Ar

from a previous sample can be released from the walls of the analysis system, leading to

cross-sample contamination.[12]

Issue 3: Poor reproducibility of measurements.

Possible Cause 1: Inconsistent sample volume.

Troubleshooting: Accurately quantify the amount of argon in each sample. This is crucial

for normalizing the measured activity and ensuring comparability between samples.

Possible Cause 2: Lack of inter-laboratory calibration.

Troubleshooting: Participate in inter-laboratory comparison exercises to ensure your

measurements are consistent with other labs. The standardization of data processing and

reporting is crucial for improving data comparability.[13]

Possible Cause 3: Fluctuations in detector efficiency.

Troubleshooting: Regularly calibrate your detector with both modern and ³⁹Ar-free

standards to monitor its stability and efficiency over time.
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Quantitative Data Summary
Parameter Value Reference(s)

³⁹Ar Half-Life 269 years [1]

Specific Activity of ³⁹Ar in

Atmospheric Argon
(0.964 ± 0.024) Bq/kg [8][9]

~1 Bq/kg [7][10]

³⁹Ar/Ar Ratio in Modern

Atmosphere
(8.0 ± 0.6) x 10⁻¹⁶ [2]

³⁹Ar Depletion in Underground

Argon

Factor of ~1,400 lower than

atmospheric argon
[5]

Anthropogenic ³⁹Ar

Contribution (Modern

Atmosphere)

< 15% [12]

Experimental Protocols
Protocol 1: Preparation of a Modern Argon Standard

Source: Commercially available P10 gas (90% Argon, 10% Methane) is typically used as a

source of modern atmospheric argon.[3]

Purification: While commercial P10 is generally of high purity, for ultra-low-background

measurements, further purification may be necessary to remove any trace contaminants.

This can be achieved by passing the gas through a series of getters or cold traps.

Quantification: The amount of argon in the standard is quantified by measuring the pressure,

volume, and temperature of the gas.

Loading: The purified and quantified modern argon is then loaded into the ultra-low-

background proportional counter (ULBPC) for measurement.

Protocol 2: Preparation of a ³⁹Ar-Free ("Dead") Argon
Standard
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Source: Argon is extracted from a deep underground source, such as a CO₂ well, that has

been shielded from cosmic radiation.[3][7]

Extraction and Purification: The argon is separated from other gases in the well stream (e.g.,

CO₂, N₂, He) using methods like vacuum pressure swing adsorption (VPSA) followed by

cryogenic distillation for final purification.[3][7]

Verification: The purified argon is analyzed to confirm the depletion of ³⁹Ar. This is typically

done by counting a sample in a highly sensitive ULBPC.

Storage: The ³⁹Ar-free argon is stored in clean, dedicated cylinders to prevent contamination

with atmospheric argon.

Visualizations
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Experimental Workflow for ³⁹Ar Analysis
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Troubleshooting Logic for High Background
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. sciencenotes.org [sciencenotes.org]

2. researchgate.net [researchgate.net]

3. osti.gov [osti.gov]

4. USGS -- Isotope Tracers -- Resources [wwwrcamnl.wr.usgs.gov]

5. Frontiers | The underground argon project: procurement and purification of argon for dark
matter searches and beyond [frontiersin.org]

6. Isotopes of argon - Wikipedia [en.wikipedia.org]

7. researchgate.net [researchgate.net]

8. aminer.cn [aminer.cn]

9. [2302.14639] Precision Measurement of the Specific Activity of $^{39}$Ar in Atmospheric
Argon with the DEAP-3600 Detector [arxiv.org]

10. researchgate.net [researchgate.net]

11. pnnl.gov [pnnl.gov]

12. staff.ustc.edu.cn [staff.ustc.edu.cn]

13. lyellcollection.org [lyellcollection.org]

To cite this document: BenchChem. [Technical Support Center: Argon-39 Analysis].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1261546#calibration-standards-for-argon-39-
analysis]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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